1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone

• Molecular Formula: C16H23NOS
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-(2-tert-butylsulfanyl-5,6,7,8-tetrahydroquinolin-3-yl)propan-1-one
• InChI: InChI=1S/C16H23NOS/c1-5-14(18)12-10-11-8-6-7-9-13(11)17-15(12)19-16(2,3)4/h10H,5-9H2,1-4H3
• InChI Key: WWQFENPSCWLEAY-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=CC2=C(CCCC2)N=C1SC(C)(C)C
• Canonical SMILES: CCC(=O)C1=C(N=C2CCCCC2=C1)SC(C)(C)C

Description

1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone, also known as TBSQ, is a synthetic compound that belongs to the class of quinoline derivatives. It has gained significant attention in the scientific research community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has also been shown to have potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has been used as a probe for studying the structure and function of proteins involved in various cellular processes.

Mechanism of Action

The mechanism of action of 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone is not fully understood, but it is believed to act through the inhibition of certain enzymes and proteins involved in cellular processes. 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been found to inhibit the activity of protein kinase C, an enzyme involved in signal transduction pathways.
Biochemical and Physiological Effects:
1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent. Furthermore, 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has been shown to inhibit the growth of certain bacteria and fungi, indicating its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has several advantages for lab experiments. It is a synthetic compound, which allows for easy purification and modification of its chemical structure. 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone is also stable under normal laboratory conditions, making it easy to handle and store. However, 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has some limitations for lab experiments. It is a relatively new compound, and its properties and effects are still being studied. Furthermore, 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone may have limited solubility in certain solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone. One potential area of research is the development of 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone analogs with improved efficacy and bioavailability. Another area of research is the study of the mechanism of action of 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone and its effects on cellular processes. Furthermore, 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone may have potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders. Overall, the study of 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone has the potential to lead to the development of new and effective therapeutic agents for various diseases.

Synthesis Methods

1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone can be synthesized through a multi-step process involving the reaction of tert-butyl mercaptan with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to produce tert-butylthioquinolone. This intermediate is then subjected to a reduction reaction using sodium borohydride to form the final product, 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone. This synthesis method has been optimized to yield high purity and high yield of 1-[2-(Tert-butylsulfanyl)-5,6,7,8-tetrahydro-3-quinolinyl]-1-propanone.